Cas no 57370-16-8 (3-tert-butyl-5-chloro-1,2,4-thiadiazole)
57370-16-8 structure
Product Name:3-tert-butyl-5-chloro-1,2,4-thiadiazole
CAS No:57370-16-8
MF:C6H9ClN2S
MW:176.667058706284
MDL:MFCD21185952
CID:2106303
PubChem ID:13193083
Update Time:2025-04-21
3-tert-butyl-5-chloro-1,2,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butyl-5-chloro-1,2,4-thiadiazole
- CS-0263464
- G22986
- 3-(tert-butyl)-5-chloro-1,2,4-thiadiazole
- HCA37016
- SCHEMBL2683239
- AKOS014601841
- 57370-16-8
- DA-20387
- EN300-87256
- UYKIHTIBSFJBND-UHFFFAOYSA-N
-
- MDL: MFCD21185952
- Inchi: 1S/C6H9ClN2S/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3
- InChI Key: UYKIHTIBSFJBND-UHFFFAOYSA-N
- SMILES: ClC1=NC(C(C)(C)C)=NS1
Computed Properties
- Exact Mass: 176.0174972Da
- Monoisotopic Mass: 176.0174972Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54Ų
3-tert-butyl-5-chloro-1,2,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B872130-25mg |
3-tert-butyl-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B872130-50mg |
3-tert-butyl-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B872130-250mg |
3-tert-butyl-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 250mg |
$ 275.00 | 2022-06-06 | ||
| A2B Chem LLC | AV33336-2.5g |
3-(tert-Butyl)-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 95% | 2.5g |
$740.00 | 2024-04-19 | |
| A2B Chem LLC | AV33336-5g |
3-(tert-Butyl)-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 95% | 5g |
$1079.00 | 2024-04-19 | |
| A2B Chem LLC | AV33336-10g |
3-(tert-Butyl)-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 95% | 10g |
$1584.00 | 2024-04-19 | |
| Chemenu | CM467519-1g |
3-tert-butyl-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 95%+ | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334134-50mg |
3-Tert-butyl-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 95+% | 50mg |
¥1497.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334134-100mg |
3-Tert-butyl-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 95+% | 100mg |
¥2397.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334134-250mg |
3-Tert-butyl-5-chloro-1,2,4-thiadiazole |
57370-16-8 | 95+% | 250mg |
¥3423.00 | 2024-05-08 |
3-tert-butyl-5-chloro-1,2,4-thiadiazole Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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